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Compound of Interest

Compound Name: Lopinavir Metabolite M-1

Cat. No.: B7826080

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Lopinavir Metabolite M-1. Given the absence of a publicly available Safety Data Sheet (SDS)
for this specific metabolite, the following procedures are based on the known properties of the
parent compound, Lopinavir, and established best practices for managing potent
pharmaceutical agents in a laboratory setting. Adherence to these protocols is essential for
ensuring personnel safety and environmental protection.

Key Safety and Physical Data

Quantitative data for Lopinavir is summarized below and should be considered as a proxy for
Lopinavir Metabolite M-1 in the absence of specific data for the metabolite.
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Property Value Source
Molecular Formula C37H48N405 [1]
Molecular Weight 628.8 g/mol [1][2]
Melting Point 124-127 °C [2]

Practically insoluble in water;

Solubility freely soluble in methanol and [3114]
ethanol.
Appearance White to light tan powder. [3]

Causes skin and eye irritation;
may cause respiratory

Toxicological Hazards irritation. May cause damage [5]
to organs through prolonged or

repeated exposure.

Operational Plan: Handling Lopinavir Metabolite M-1

A meticulous approach to handling Lopinavir Metabolite M-1 is paramount to minimize
exposure risk. All procedures involving this compound should be conducted within a designated
containment area, such as a certified chemical fume hood or a glove box.

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory:

e Primary PPE:

o

Safety glasses with side shields

o

Laboratory coat

Closed-toe shoes

[¢]

[¢]

Nitrile gloves
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» Secondary/Task-Specific PPE (for handling powders/solids):

o

Full-face respirator with appropriate cartridges

Chemical-resistant coveralls or suit

[¢]

[¢]

Double-gloving (e.g., nitrile or neoprene)

[e]

Chemical-resistant boots or shoe covers

Step-by-Step Handling Protocol

e Preparation:
o Designate a specific work area within a fume hood for handling the compound.

o Ensure all necessary equipment, including microbalances, spatulas, and weighing paper,
are placed inside the containment area before starting.

o Verify that an appropriate chemical spill kit is readily accessible.
e Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within the designated
containment area to prevent the generation of airborne patrticles.

o Use anti-static weighing dishes and tools to minimize the dispersal of the powder.
o Handle the compound gently to avoid creating dust.
e Solution Preparation:

o When preparing solutions, add the solvent to the pre-weighed compound slowly and
carefully to prevent splashing.

o Ensure the container is securely capped before vortexing or sonicating to dissolve the
compound.

e Post-Handling Decontamination:
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o Decontaminate all surfaces and equipment that have come into contact with the
compound using an appropriate solvent (e.g., 70% ethanol), followed by a suitable

laboratory detergent.
o Dispose of all contaminated disposable materials as hazardous waste.
e PPE Removal:

o Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.

o OQOuter gloves should be removed and discarded into a hazardous waste bag before

leaving the immediate work area.

o Wash hands thoroughly with soap and water after removing all PPE.

Preparation Handling Cleanup

Assemble Equipment Don Appropriate PPE SBL S Weigh Compound E NI | Decontaminate Surfaces & Equipment }—» Dispose of Contaminated Materials }—»

Designate Handling Area Remove PPE

Click to download full resolution via product page
Safe handling workflow for Lopinavir Metabolite M-1.

Disposal Plan

Proper disposal of Lopinavir Metabolite M-1 and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. All waste generated from
handling this compound must be treated as hazardous pharmaceutical waste.

Waste Segregation and Collection

» Solid Waste: All disposable items that have come into contact with the compound, including
gloves, weighing papers, pipette tips, and contaminated lab consumables, must be collected
in a dedicated, clearly labeled, leak-proof hazardous waste container.
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Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility has been confirmed.

Empty Containers: Empty stock vials should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous liquid waste. The rinsed container can then be
disposed of according to institutional guidelines, ensuring the label is defaced or removed.

Disposal Procedure

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("Lopinavir Metabolite M-1"), and the approximate concentration and quantity.

Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) department. Adhere to all local, state, and federal regulations for the disposal of
pharmaceutical waste.[6][7][8]

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Evacuate: Immediately alert others in the vicinity and evacuate the affected area.

Isolate: Restrict access to the spill area. If the spill is in a fume hood, keep the sash at a safe
working height.

Report: Notify your laboratory supervisor and institutional EHS department immediately.

PPE: Do not attempt to clean up the spill without the appropriate PPE, including a respirator,
chemical-resistant gloves, and protective clothing.

Cleanup (if trained and safe to do so):

o For small powder spills, gently cover with damp paper towels to avoid raising dust.
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o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or a chemical spill
pillow).

o Carefully collect all contaminated materials using non-sparking tools and place them in a
labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent and then wash with soap and
water.
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Emergency spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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